![molecular formula C21H17FN2O4 B2693048 Methyl 2-(1-(2-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamido)benzoate CAS No. 946279-88-5](/img/structure/B2693048.png)
Methyl 2-(1-(2-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number, IUPAC name, etc. It may also include information about the compound’s occurrence in nature or its applications .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This could involve multiple steps, each with its own reactants, reagents, and conditions .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This could include reactions with different reagents under various conditions .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, stability, etc. These properties can often be found in databases or determined experimentally .Scientific Research Applications
Chemical Synthesis and Modification
Research into the synthesis and modification of complex organic compounds often explores the creation and functionalization of molecules similar to "Methyl 2-(1-(2-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamido)benzoate". For example, studies on the electrosynthesis of fluoroorganic compounds and the efficient synthesis of specific pyridine derivatives offer a basis for the development of new synthetic methodologies that could be applied to the synthesis and functional exploration of the compound . These methodologies enable the synthesis of a wide range of compounds with potential applications in drug development and materials science (Bensadat et al., 1980), (Hirokawa et al., 2000).
Antimicrobial Applications
Compounds structurally related to "Methyl 2-(1-(2-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamido)benzoate" have been studied for their antimicrobial properties. For instance, research on new fluorobenzamides containing thiazole and thiazolidine showcases promising antimicrobial analogs. These studies highlight the role of fluorine atoms in enhancing antimicrobial activity, suggesting potential research avenues for evaluating the antimicrobial efficacy of the compound (Desai et al., 2013).
Pharmacological Potential
The pharmacological exploration of complex organic molecules often involves the evaluation of their potential as drug candidates. Studies on compounds with similar structural features, such as inhibitors for HIV integrase and other viral enzymes, provide insight into how modifications in molecular structure can influence biological activity and drug efficacy. This suggests potential research applications of "Methyl 2-(1-(2-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamido)benzoate" in the development of new therapeutic agents (Pace et al., 2007).
Materials Science Applications
Research into the synthesis and characterization of new polymers and materials often involves the study of novel organic compounds. Studies on the synthesis of aromatic polyamides based on bis(ether‐carboxylic acid) or dietheramine derivatives demonstrate the potential applications of complex organic molecules in creating new materials with desirable properties such as solubility, thermal stability, and mechanical strength (Yang et al., 1999).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl 2-[[1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O4/c1-28-21(27)16-7-3-5-9-18(16)23-20(26)15-10-11-19(25)24(13-15)12-14-6-2-4-8-17(14)22/h2-11,13H,12H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJPKGQJKKOUXHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(1-(2-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamido)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.